Cas no 1396872-06-2 (6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide)

• Product Name: 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide
• CAS No: 1396872-06-2
• MF: C₁₆H₁₅F₃N₄O
• MW: 336.311713457108
• CID: 6567312
• Update Time: 2025-06-30

6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide
• 6-(pyrrolidin-1-yl)-N-(2-(trifluoromethyl)phenyl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 6-(1-pyrrolidinyl)-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H15F3N4O/c17-16(18,19)11-5-1-2-6-12(11)20-15(24)13-7-8-14(22-21-13)23-9-3-4-10-23/h1-2,5-8H,3-4,9-10H2,(H,20,24)
• InChI Key： MSVMMKHZXOAYLY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C(F)(F)F)=O)=NN=C(N2CCCC2)C=C1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 441.4±45.0 °C(Predicted)
• pka: 10.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide

Introduction to 6-(Pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide (CAS No. 1396872-06-2)

6-(Pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide, with the CAS number 1396872-06-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The presence of the pyrrolidin-1-yl and trifluoromethyl groups in its structure imparts unique pharmacological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide consists of a pyridazine ring substituted with a pyrrolidine moiety at the 6-position and an N-substituted trifluoromethylphenyl group at the 3-position. The combination of these functional groups provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing drug delivery and bioavailability. Recent studies have highlighted the importance of such structural features in enhancing the pharmacokinetic properties of small molecules.

In terms of its biological activity, 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide has been extensively studied for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Beyond its anticancer properties, 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic profile of 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide has been evaluated in both in vitro and in vivo models. In vitro studies using human liver microsomes have shown that the compound is metabolically stable, with a low rate of hepatic clearance. In vivo studies in rodent models have demonstrated good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as tumors and inflamed areas. These properties are essential for ensuring that the drug reaches its intended site of action at therapeutic concentrations.

To further enhance its therapeutic potential, researchers are exploring various formulation strategies to improve the delivery and efficacy of 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide. Nanoparticle-based delivery systems, such as liposomes and polymeric nanoparticles, have shown promise in enhancing drug solubility and reducing systemic toxicity. Additionally, prodrug approaches are being investigated to optimize the pharmacokinetic properties and reduce off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide in human subjects. Early-phase trials have demonstrated a favorable safety profile with no significant adverse events reported at therapeutic doses. These findings are encouraging and support further clinical development.

In conclusion, 6-(pyrrolidin-1-yl)-N-2-(trifluoromethyl)phenylpyridazine-3-carboxamide (CAS No. 1396872-06-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.